Cas no 139776-16-2 (Benzoic acid, 4-(3-methoxyphenoxy)-3-nitro-)

• Product Name: Benzoic acid, 4-(3-methoxyphenoxy)-3-nitro-
• CAS No: 139776-16-2
• MF: C₁₄H₁₁NO₆
• MW: 289.240244150162
• CID: 1281073
• PubChem ID: 16782171
• Update Time: 2025-04-20

Benzoic acid, 4-(3-methoxyphenoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-methoxyphenoxy)-3-nitro-
• 4-(3-methoxyphenoxy)-3-nitrobenzoic acid
• DTXSID50588409
• SCHEMBL9775495
• AKOS000137751
• 139776-16-2

• Inchi： 1S/C14H11NO6/c1-20-10-3-2-4-11(8-10)21-13-6-5-9(14(16)17)7-12(13)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： NLPNFNRTRAKAAN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.05863
• Monoisotopic Mass: 289.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 98.9